Cas no 2171959-20-7 (1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
- 2171959-20-7
- EN300-1594259
-
- Inchi: 1S/C11H20N4O3/c1-8(3-5-16)7-15-9(4-6-18-2)10(11(12)17)13-14-15/h8,16H,3-7H2,1-2H3,(H2,12,17)
- InChI Key: RCBKJCDSMLUOLU-UHFFFAOYSA-N
- SMILES: OCCC(C)CN1C(=C(C(N)=O)N=N1)CCOC
Computed Properties
- Exact Mass: 256.15354051g/mol
- Monoisotopic Mass: 256.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 103Ų
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594259-0.05g |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 0.05g |
$1957.0 | 2023-06-04 | ||
| Enamine | EN300-1594259-0.1g |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 0.1g |
$2050.0 | 2023-06-04 | ||
| Enamine | EN300-1594259-0.25g |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 0.25g |
$2143.0 | 2023-06-04 | ||
| Enamine | EN300-1594259-0.5g |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 0.5g |
$2236.0 | 2023-06-04 | ||
| Enamine | EN300-1594259-1.0g |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 1g |
$2330.0 | 2023-06-04 | ||
| Enamine | EN300-1594259-2.5g |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 2.5g |
$4566.0 | 2023-06-04 | ||
| Enamine | EN300-1594259-5.0g |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 5g |
$6757.0 | 2023-06-04 | ||
| Enamine | EN300-1594259-10.0g |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 10g |
$10018.0 | 2023-06-04 | ||
| Enamine | EN300-1594259-50mg |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 50mg |
$1957.0 | 2023-09-23 | ||
| Enamine | EN300-1594259-100mg |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide |
2171959-20-7 | 100mg |
$2050.0 | 2023-09-23 |
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
Introduction to 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171959-20-7)
1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171959-20-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.
The chemical structure of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring substituted with a 4-hydroxy-2-methylbutyl group and a 2-methoxyethyl group. The presence of these functional groups imparts specific pharmacological properties that make this compound a promising candidate for various therapeutic applications. The hydroxyl group in the 4-hydroxy-2-methylbutyl substituent can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. Meanwhile, the methoxy group in the 2-methoxyethyl substituent contributes to the compound's lipophilicity, which is crucial for its cellular uptake and distribution.
Recent studies have highlighted the potential of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's mechanism of action involves inhibiting ergosterol biosynthesis, a key pathway in fungal cell membrane formation.
In addition to its antifungal properties, 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide has shown promising results in preclinical studies as an anti-inflammatory agent. A study conducted by a research team at the University of California demonstrated that the compound effectively reduced inflammation in animal models of arthritis. The researchers attributed this effect to the compound's ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The pharmacokinetic properties of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that the compound exhibited good oral bioavailability and a favorable pharmacokinetic profile in rats. The researchers noted that the compound was rapidly absorbed from the gastrointestinal tract and had a long half-life, which suggests its potential for once-daily dosing regimens.
To further explore the therapeutic potential of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions such as fungal infections and inflammatory diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects with no significant adverse effects reported.
The synthesis of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction followed by carboxylation. This method provides high yields and excellent purity levels, making it suitable for large-scale production.
In conclusion, 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171959-20-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and development programs. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical settings.
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